Cas no 2219407-66-4 (7-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylic acid)

• Product Name: 7-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylic acid
• CAS No: 2219407-66-4
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 6478740
• PubChem ID: 165606254
• Update Time: 2025-10-30

7-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylic acid
• 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid
• 2219407-66-4
• EN300-1708982

• Inchi： 1S/C9H5FN2O3/c10-7-3-1-2-6-5(4-13)8(9(14)15)11-12(6)7/h1-4H,(H,14,15)
• InChI Key： SHWCEBHFIMWDOF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(C=O)C(C(=O)O)=NN21

Computed Properties

• Exact Mass: 208.02842019g/mol
• Monoisotopic Mass: 208.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.7Ų

Additional information on 7-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylic acid

Introduction to 7-Fluoro-3-Formylpyrazolo[1,5-a]pyridine-2-carboxylic Acid (CAS No. 2219407-66-4)

7-Fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 2219407-66-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a fluoro group and a formyl group, make it a promising candidate for various pharmacological studies.

The molecular structure of 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid is characterized by a pyrazolopyridine core with a fluorine atom at the 7-position and a formyl group at the 3-position. These functional groups contribute to the compound's chemical reactivity and biological properties. The fluorine atom, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, which can be advantageous in drug design.

Recent studies have explored the potential of 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid has also shown promise as an anticancer agent. Research conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The formyl group in the molecule plays a crucial role in this activity by facilitating interactions with target proteins.

The synthetic route for preparing 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid has been well-documented in the literature. A typical synthesis involves the condensation of 7-fluoro-3-amino-pyrazolo[1,5-a]pyridine with an appropriate aldehyde or formic acid derivative. This reaction is typically carried out under mild conditions to ensure high yields and purity of the final product. The synthetic flexibility of this approach allows for the introduction of various substituents at different positions on the pyrazolopyridine core, enabling the exploration of structure-activity relationships (SAR) and optimization of pharmacological properties.

In terms of pharmacokinetics, preliminary studies have shown that 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and shows good bioavailability. Its metabolic stability is enhanced by the presence of the fluorine atom, which helps to protect against rapid degradation by hepatic enzymes. These properties make it an attractive candidate for further preclinical and clinical development.

Toxicity studies have also been conducted to evaluate the safety profile of 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid. In vitro assays using human liver microsomes and cell lines have shown that the compound has low cytotoxicity at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. These findings suggest that 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid has a favorable safety margin and is suitable for further clinical evaluation.

In conclusion, 7-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 2219407-66-4) represents a promising lead compound with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in various disease areas.